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Compound of Interest

Compound Name: puberulin A

Cat. No.: B1251720

For Researchers, Scientists, and Drug Development Professionals

Abstract

Puberuline C is a structurally intricate C19-diterpenoid alkaloid characterized by a unique and
complex 6/7/5/6/6/6 hexacyclic ring system. Its formidable architecture has made it a
challenging target for synthetic chemists. This document provides a comprehensive overview of
the chemical structure, the first total synthesis, and the spectroscopic characterization of
puberuline C. Due to the limited natural availability of this compound, extensive biological
activity and signaling pathway studies have not yet been conducted. The information presented
herein is primarily based on the seminal total synthesis accomplished by Shimakawa,
Nakamura, Asai, Hagiwara, and Inoue.

Chemical Structure

Puberuline C possesses a complex polycyclic framework with multiple stereocenters. The core
structure is a 6/7/5/6/6/6-membered ring system, making it a highly challenging synthetic target.

Systematic Name: (1a,20,60,7a,83,9R,10R,11S,13R,14S,16S)-2,13-dihydroxy-1,6,9-
trimethoxy-4-methyl-12-oxa-4-azaheptacyclo[8.6.2.12,7.01,16.08,16,019,4lnonadecan-15-one

Molecular Formula: C24H3sNO>7
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Molecular Weight: 449.54 g/mol

The chemical structure of Puberuline C is depicted below:
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Figure 1: Chemical Structure of Puberuline C

Quantitative Data

The following tables summarize the key quantitative data obtained from the characterization of
synthetic puberuline C.

Nuclear Magnetic Resonance (NMR) Spectroscopic Data

The *H and 3C NMR data were recorded in CDCIs at 400 MHz and 100 MHz, respectively.

Table 1: *H NMR (400 MHz, CDCIs) Data for Puberuline C
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Chemical Shift Lo Coupling . .
Multiplicity Constant (J) Integration Assighment

(3) ppm .

4.89 d 5.0 1H H-1

4.21 d 6.9 1H H-5

4.09 d 6.9 1H H-6

3.89 S 1H H-17

3.66 S 3H OMe

3.38 S 3H OMe

3.34 S 3H OMe

3.23 d 9.2 1H H-20

3.15 d 5.0 1H H-2

2.97 d 11.0 1H H-18

2.65 m 1H H-10

2.53 t 3.2 1H H-7

2.45 d 11.0 1H H-18

2.34 S 3H N-Me

2.27 m 1H H-8

2.18 m 2H H-3, H-12

1.95 m 1H H-12

1.84 m 1H H-11

1.62 m 1H H-13

1.08 t 7.3 3H H-19

Table 2: 13C NMR (100 MHz, CDCls) Data for Puberuline C
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Chemical Shift (8) ppm Assignment
219.2 C-16
93.4 C-17
87.5 C-6
84.1 C-1
82.0 C-5
79.8 C-15
77.2 C-14
62.1 C-20
58.9 C-2
58.0 OMe
56.4 OMe
50.8 OMe
49.0 C-10
48.8 C-4
48.1 C-11
45.9 N-Me
44.4 C-8
40.2 C-7
36.6 C-18
33.6 C-3
29.7 C-12
26.0 C-9
24.9 C-13

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

14.1 C-19

High-Resolution Mass Spectrometry (HRMS) Data

Table 3: HRMS Data for Puberuline C

o Mass-to-Charge
lonization Mode (miz) Calculated Mass Formula
mlz

ESI 450.2541 450.2543 [M+H]*+

Experimental Protocols

The following is a summarized experimental protocol for the total synthesis of puberuline C,
based on the work of Shimakawa et al. The synthesis is a multi-step process involving several
key reactions.

Key Reactions and Methodologies

e Double Mannich Reaction: This reaction was employed to construct the A and E rings of the
core structure.

e Sonogashira Coupling: Used to introduce the C ring precursor.
» Radical Cascade Reaction: A crucial step for the formation of the B and F rings.

o Mukaiyama Aldol Reaction: Employed for the closure of the D ring.

Example Experimental Procedure: Radical Cascade
Reaction

To a solution of the advanced intermediate (1.0 eq) in toluene (0.1 M) is added (c-Hex)sSnH
(3.0 eq) and V-40 (0.2 eq). The mixture is then subjected to microwave irradiation at 150 °C for
1 hour. After cooling to room temperature, the solvent is removed under reduced pressure, and
the residue is purified by column chromatography on silica gel to afford the cyclized product.
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Note: This is a representative procedure for one of the key steps. For detailed procedures for
all 32 steps, please refer to the supplementary information of the primary literature.

Mandatory Visualizations
Total Synthesis Workflow

The following diagram illustrates the overall workflow for the total synthesis of puberuline C.

2-Cyclohexenone

Radical Cascade Cyclization
(B and F Ring Formation)

Final Functional Group Manipulations

Puberuline C
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Caption: Total synthesis workflow of puberuline C.

Biological Activity and Signaling Pathways

To date, there is a significant lack of information regarding the biological activity and potential
signaling pathways of puberuline C. This is primarily due to its limited availability from natural
sources, which has hindered extensive biological screening and mechanistic studies. The
successful total synthesis of puberuline C is a critical first step that will enable the production of
sufficient quantities for future pharmacological investigations.

Future Outlook

The availability of synthetic puberuline C opens the door for comprehensive studies into its
biological effects. Future research should focus on:

o Broad-spectrum bioactivity screening: To identify potential therapeutic areas.
» Target identification and validation: To elucidate the molecular targets of puberuline C.

e Mechanism of action studies: To understand the signaling pathways modulated by this
complex alkaloid.

The following diagram represents a logical workflow for future biological investigations of
puberuline C.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthetic Puberuline C

Hit Identification

Mechanism of Action Studies
(e.g., pathway analysis, in vivo models)

Lead Optimization

Click to download full resolution via product page

Caption: Proposed workflow for biological investigation.

Conclusion

Puberuline C stands as a remarkable example of a complex natural product. The recent
achievement of its total synthesis has not only provided a route to this intricate molecule but
has also laid the groundwork for future investigations into its biological properties. The detailed
characterization data and synthetic protocols summarized in this document serve as a valuable
resource for researchers in the fields of organic chemistry, medicinal chemistry, and drug
discovery who are interested in this fascinating diterpenoid alkaloid. Further studies are
imperative to unlock the potential therapeutic applications of puberuline C.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Puberuline C: Chemical
Structure, Synthesis, and Characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1251720#what-is-the-chemical-structure-of-
puberuline-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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